Cas no 872363-61-6 (Benzoxazole, 2-(3-butynyl)-4-fluoro-)

• Product Name: Benzoxazole, 2-(3-butynyl)-4-fluoro-
• CAS No: 872363-61-6
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 1880745
• PubChem ID: 86086786
• Update Time: 2025-04-21

Benzoxazole, 2-(3-butynyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(3-butynyl)-4-fluoro-
• 872363-61-6
• 2-(3-Butyn-1-yl)-4-fluorobenzoxazole
• SCHEMBL103151
• 2-(but-3-ynyl)-4-fluorobenzo[d]oxazole
• DTXSID001288845
• PXMSIOHWAFYSJU-UHFFFAOYSA-N

• Inchi： 1S/C11H8FNO/c1-2-3-7-10-13-11-8(12)5-4-6-9(11)14-10/h1,4-6H,3,7H2
• InChI Key： PXMSIOHWAFYSJU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(CCC#C)O2

Computed Properties

• Exact Mass: 189.058992041Da
• Monoisotopic Mass: 189.058992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų